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Compound of Interest

Compound Name: C.I. Direct yellow 27

Cat. No.: B12372912 Get Quote

Essential Safety and Handling Guide for C.I.
Direct Yellow 27
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for laboratory personnel handling C.I. Direct Yellow 27 (CAS No. 10190-68-8).

Adherence to these guidelines is crucial for ensuring personal safety and regulatory

compliance.

I. Immediate Safety and Hazard Information
C.I. Direct Yellow 27 is a yellow-orange, fine crystalline powder.[1] It is considered a

hazardous substance according to OSHA 29 CFR 1910.1200.[2] While not classified as

harmful by ingestion, direct contact may cause transient eye discomfort and it may cause skin

irritation in sensitive individuals.[2][3] Inhalation of dust may lead to respiratory tract irritation.[3]

Some azo dyes are associated with potential long-term health effects, including mutagenicity

and bladder cancer, necessitating stringent safety measures.[2]

Key Hazards:

Eye Irritation: Dust may cause irritation and inflammation.[3]

Skin Irritation: Prolonged or repeated contact may cause skin irritation.[3]

Respiratory Irritation: Inhalation of dust can irritate the respiratory tract.[3]
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Combustibility: The solid is combustible and can form explosive mixtures with air, especially

as a fine dust.[2]

Incompatibilities: Avoid contact with strong oxidizing agents, as this may result in ignition.[2]

Toxic gases can be formed by mixing with acids, aldehydes, and other compounds.[2]

II. Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling C.I. Direct Yellow 27. The following

table summarizes the required equipment.

Protection Type Specification Rationale

Eye Protection
Chemical safety goggles with

side shields.

To prevent eye contact with

dust particles that can cause

irritation.[2][3]

Hand Protection

Nitrile rubber, polychloroprene,

butyl rubber, or

fluorocaoutchouc gloves.

To prevent skin contact. For

prolonged or frequent contact,

a glove with a protection class

of 5 or higher (breakthrough

time > 240 minutes) is

recommended. For brief

contact, a class 3 or higher (>

60 minutes) is suitable.[2]

Respiratory Protection
NIOSH-approved respirator for

dusts.

To prevent inhalation of dust,

especially when engineering

controls are insufficient.[3]

Skin and Body Protection
Laboratory coat, overalls, and

a P.V.C. apron.
To minimize skin exposure.[2]

III. Operational Plan for Handling
Follow this step-by-step protocol for the safe handling of C.I. Direct Yellow 27.

Preparation:
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Ensure a safety shower and eye-wash unit are readily accessible.[3]

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Inspect all PPE for integrity before use. Contaminated gloves should be replaced

immediately.[2]

Handling:

Avoid all personal contact, including inhalation of dust.[2][4]

Minimize dust generation and accumulation during weighing and transfer.[3]

Keep containers securely sealed when not in use.[2]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[2][3]

Apply a non-perfumed moisturizer to hands after washing.[2]

Remove and launder contaminated clothing before reuse.[3]

IV. Disposal Plan
Proper disposal of C.I. Direct Yellow 27 and its waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Identification and Segregation:

Identify all waste streams containing C.I. Direct Yellow 27, including unused product,

contaminated solutions, and grossly contaminated materials (e.g., paper towels, gloves).

Segregate C.I. Direct Yellow 27 waste from other chemical waste to prevent unintended

reactions.[5]

Waste Collection and Storage:
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Collect solid waste in a clearly labeled, sealed, and compatible container (e.g.,

polyethylene or polypropylene).[2][5]

The label should include "C.I. Direct Yellow 27 Waste," the CAS number (10190-68-8),

and appropriate hazard pictograms.[5]

Collect liquid waste in a compatible, leak-proof container with a similar label.[5]

Store waste containers in a designated, well-ventilated, cool, and dry area away from

incompatible materials.[5]

Final Disposal:

DO NOT discharge any C.I. Direct Yellow 27 waste down the drain or dispose of it with

general laboratory trash.[2][5]

All waste must be handled in accordance with local, state, and federal regulations.[2]

Dispose of all C.I. Direct Yellow 27 waste through a licensed hazardous waste disposal

company.[5]

Consult with your institution's Environmental Health and Safety (EHS) department for

specific guidance and approved disposal methods.[5]

V. Safety Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of C.I.
Direct Yellow 27.

Caption: Workflow for Safe Handling and Disposal of C.I. Direct Yellow 27.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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